molecular formula C4H7ClN4S B8286580 1-methyl-5-(2-chloroethylthio)-1H-tetrazole

1-methyl-5-(2-chloroethylthio)-1H-tetrazole

Cat. No.: B8286580
M. Wt: 178.64 g/mol
InChI Key: AYGUIYYMVVKYDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methyl-5-(2-chloroethylthio)-1H-tetrazole is a useful research compound. Its molecular formula is C4H7ClN4S and its molecular weight is 178.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H7ClN4S

Molecular Weight

178.64 g/mol

IUPAC Name

5-(2-chloroethylsulfanyl)-1-methyltetrazole

InChI

InChI=1S/C4H7ClN4S/c1-9-4(6-7-8-9)10-3-2-5/h2-3H2,1H3

InChI Key

AYGUIYYMVVKYDO-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NN=N1)SCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

When an equivalent amount of 1-methyl-5-(2-chloroethylthio)-1H-tetrazole is substituted for 3,5-diethoxycarbonyl-1H-pyrazole and an equivalent amount of 2-bromochloroethane is substituted for 1,2-dibromoethane in the procedure of Example 4, 2-(1-methyl-5-(2-chloroethylthio)-1H-tetrazol-5-yl)ethyl chloride is isolated after column chromatography 1-methyl-5-(2-chloroethylthio)-1H-tetrazole, Aldrich, 59%, A).
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